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Compound of Interest

Compound Name: Barium periodate

Cat. No.: B1603633

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of barium
periodate. Barium periodate is a strong oxidizing agent and, like other barium compounds, is
toxic. Therefore, strict adherence to safety protocols is essential.

Chemical and Physical Properties

Barium periodate is a white, solid inorganic compound. Due to its limited use in mainstream
research, extensive physical and chemical data are not readily available. The following table
summarizes the known and estimated properties of barium periodate.
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Property

Value

Chemical Formula

Ba(104)2

Molecular Weight 519.13 g/mol [1]

White or yellowish odorless powder or small
Appearance

crystals.

Barium periodate is described as relatively

insoluble in water.[2] A precise solubility value is

B not readily available, but for comparison, the

Solubility

solubility product constant (Ksp) for the related
compound barium iodate (Ba(l0s)z) is 4.01 x
10-° at 25°C.[3][4][5][6][7]

Thermal Stability

The exact decomposition temperature is not
well-documented. However, as a Group 2 metal
salt, it is expected to be more thermally stable
than the periodates of lighter alkaline earth
metals.[8][9] The thermal decomposition of other
barium salts, like barium carbonate, requires

high temperatures.[10][11]

CAS Number

13718-58-6[1][12]

Hazard Classifications

Oxidizing solid (Category 2), Acute toxicity (Oral,
Category 4), Acute toxicity (Inhalation, Category
4), Skin irritation (Category 2), Eye irritation
(Category 2A).[1]

Safety and Handling

Barium periodate is a hazardous chemical that requires careful handling to prevent accidents

and exposure.

Personal Protective Equipment (PPE)

When handling barium periodate, the following PPE is mandatory:
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Eye Protection: Chemical safety goggles are required at all times.
Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn.

Skin and Body Protection: A lab coat and closed-toe shoes are essential. For larger
guantities, a chemical-resistant apron is recommended.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a
chemical fume hood, to avoid inhalation of dust.

Handling Procedures

Always handle barium periodate in a designated area, such as a chemical fume hood, to
minimize exposure.

Avoid the formation of dust when handling the solid.
Keep away from heat, sparks, and open flames.

Do not allow contact with combustible materials, as it is a strong oxidizer and can intensify
fires.

Ground all equipment when transferring the powder to prevent static discharge.

Wash hands thoroughly after handling.

Emergency Procedures

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.
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« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

e Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust
generation, and place it in a sealed container for disposal. Do not use combustible materials
like paper towels for cleanup. For large spills, evacuate the area and contact your
institution's environmental health and safety (EHS) department.

Storage

Proper storage of barium periodate is crucial to maintain its stability and prevent hazardous
situations.

e Store in a cool, dry, and well-ventilated area.
o Keep the container tightly closed.

o Store away from incompatible materials such as organic materials, reducing agents, and
combustible materials.

e Do not store on wooden shelves.

o Label the container clearly with the chemical name and all relevant hazard warnings.
Disposal

Dispose of barium periodate and any contaminated materials as hazardous waste.

o Collect waste in a clearly labeled, sealed container.

o Follow all federal, state, and local regulations for the disposal of barium-containing and
oxidizing chemical waste.[13][14][15][16][17]

» Contact your institution's EHS department for guidance on proper disposal procedures.

Experimental Protocols
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While specific experimental protocols for barium periodate are not widely published, its
properties as a periodate salt suggest its potential application in reactions where other
periodates, such as sodium periodate, are used. The most common application is the oxidative
cleavage of vicinal diols, known as the Malaprade reaction.[18][19][20][21][22][23][24][25][26]

General Protocol for Oxidative Cleavage of a Vicinal Diol
(Malaprade Reaction)

This protocol is a general guideline and may need to be optimized for specific substrates and
reaction conditions. Due to the low solubility of barium periodate, a heterogeneous reaction
mixture is expected, which may require longer reaction times or the use of a co-solvent.

Materials:
¢ Vicinal diol substrate
e Barium periodate

o Appropriate solvent (e.g., a mixture of water and a miscible organic solvent like THF,
methanol, or acetone)

o Stirring apparatus (magnetic stirrer and stir bar)
o Reaction vessel (round-bottom flask)
o Equipment for reaction monitoring (e.g., TLC)

e Work-up and purification supplies (e.qg., filtration apparatus, separatory funnel, rotary
evaporator, chromatography supplies)

Procedure:

¢ Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the
vicinal diol in a suitable solvent system.

o Addition of Oxidant: Add barium periodate to the solution. The amount will depend on the
scale of the reaction and the stoichiometry (typically a slight excess of the periodate is used).
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o Reaction: Stir the reaction mixture vigorously at room temperature. Monitor the progress of
the reaction by an appropriate method, such as Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, filter the reaction mixture to remove the insoluble
barium salts. Wash the filter cake with the reaction solvent.

o Extraction: If an organic solvent was used, it may be removed under reduced pressure. The
product can then be extracted from the aqueous phase using an appropriate organic solvent.

 Purification: The crude product can be purified by standard laboratory techniques such as
column chromatography, distillation, or recrystallization.

Visualizations
Logical Workflow for Handling Barium Periodate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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